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Compound of Interest

Compound Name: 14-Demethyl-lanosterol-d6

Cat. No.: B15556807

Essential Safety and Handling Guide for 14-
Demethyl-lanosterol-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 14-
Demethyl-lanosterol-d6. The following procedural steps are based on general laboratory best
practices for handling fine chemical powders where a specific Safety Data Sheet (SDS) is not
available. The non-deuterated analogue, lanosterol, is not classified as a hazardous substance;
however, the specific toxicological properties of 14-Demethyl-lanosterol-d6 have not been
fully evaluated. Therefore, it is prudent to handle it as a potentially hazardous substance.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is critical to minimize exposure when handling 14-
Demethyl-lanosterol-d6, which is a fine powder. The following table summarizes the
recommended PPE.
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Equipment Specification

Purpose

Safety glasses with side

Protects eyes from airborne

Eye Protection shields or chemical splash )
powder particles.
goggles.
] o Prevents skin contact with the
Hand Protection Nitrile or latex gloves.

chemical.

A properly fitted N95 or higher-

Minimizes inhalation of fine

Respiratory Protection rated respirator or use of a )
powder particles.
fume hood.
) ) Protects skin and personal
Protective Clothing A standard laboratory coat.

clothing from contamination.

Handling and Operational Plan

All handling of 14-Demethyl-lanosterol-d6 should be performed in a well-ventilated area,

preferably within a chemical fume hood to control airborne dust.

Experimental Workflow:
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Caption: Experimental workflow for handling 14-Demethyl-lanosterol-d6.

Step-by-Step Protocol:

o Preparation: Before handling the compound, ensure the work area, particularly the chemical
fume hood, is clean and uncluttered. Assemble all necessary equipment and reagents.
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» Donning PPE: Put on all required personal protective equipment as outlined in the table
above.

e Weighing: Carefully weigh the desired amount of 14-Demethyl-lanosterol-d6 in an anti-
static weigh boat or on weighing paper within the fume hood. This minimizes the dispersal of
the fine powder.

» Dissolving: If the protocol requires a solution, add the solvent to the powder slowly to avoid
splashing.

o Experimental Use: Carry out the experimental procedure within the fume hood.

o Decontamination: After use, decontaminate all surfaces, glassware, and equipment that
came into contact with the chemical using an appropriate solvent or cleaning agent.

» Doffing PPE: Remove PPE in the correct order (gloves first, then lab coat, then eye
protection) to prevent cross-contamination. Wash hands thoroughly with soap and water
after removing gloves.

First Aid Measures

In the event of accidental exposure, follow these immediate first aid procedures.
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Exposure Route First Aid Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i )

the upper and lower eyelids. Seek medical

attention if irritation persists.[1][2][3][4][5]

Remove contaminated clothing. Brush off any
) excess powder from the skin, then wash the
Skin Contact )
affected area thoroughly with soap and water.[1]

[4] Seek medical attention if irritation develops.

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

Inhalation ) s o
stopped, begin artificial respiration. Seek
immediate medical attention.
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.

Disposal Plan

Proper disposal of 14-Demethyl-lanosterol-d6 and any contaminated materials is essential to
prevent environmental contamination and ensure laboratory safety.

Disposal Workflow:
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Caption: Disposal workflow for 14-Demethyl-lanosterol-d6 waste.
Disposal Guidelines:

e Solid Waste: Place all solid waste contaminated with 14-Demethyl-lanosterol-d6 (e.g., used
gloves, weigh boats, paper towels) into a clearly labeled, sealed container for solid chemical
waste.[6]

e Unused Compound: The original container with any remaining solid compound should be
disposed of as chemical waste.

e Liquid Waste: Any solutions containing 14-Demethyl-lanosterol-d6 should be collected in a
designated, labeled container for hazardous liquid waste. Do not pour down the drain.

o Consult Local Regulations: Always follow your institution's and local environmental
regulations for chemical waste disposal. Contact your Environmental Health and Safety
(EH&S) department for specific guidance.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Demethyl-lanosterol-d6]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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